5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
Overview
Description
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride (CFMBSC) is a widely used chemical reagent in the laboratory for a variety of purposes. It is a colorless crystalline solid with a molecular weight of 214.6 g/mol. CFMBSC is a versatile reagent used in organic synthesis, biochemistry, and pharmaceutical research. It is also used as a catalyst in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals.
Scientific Research Applications
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride has a wide range of applications in scientific research. It is used in organic synthesis, biochemistry, and pharmaceutical research. It is also used as a catalyst in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals. It is used in the synthesis of various organic compounds, such as amino acids, peptides, and nucleosides. It is also used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines. It is also used as a reagent in the synthesis of various pharmaceuticals, such as antibiotics and antiviral agents.
Mechanism Of Action
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride acts as a catalyst in the synthesis of various organic compounds. It is a strong nucleophilic agent, which means it can react with a variety of functional groups, including amines, alcohols, carboxylic acids, and halides. It can also act as a reducing agent in the synthesis of compounds containing carbonyl groups.
Biochemical and Physiological Effects
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride is not known to have any significant biochemical or physiological effects on humans or animals. It is not toxic and does not have any known adverse effects when used in laboratory experiments.
Advantages And Limitations For Lab Experiments
The main advantage of using 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride in laboratory experiments is its versatility. It can be used in a wide range of reactions and can be used to synthesize a variety of organic compounds. It is also relatively inexpensive and easy to obtain.
The main limitation of using 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride in laboratory experiments is its reactivity. It is a strong nucleophilic agent, which can react with a variety of functional groups. This can lead to unwanted side reactions and the formation of undesired products.
Future Directions
The future of 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride in laboratory experiments is promising. It can be used in the synthesis of a variety of organic compounds, such as amino acids, peptides, and nucleosides. It can also be used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines. It can also be used as a reagent in the synthesis of various pharmaceuticals, such as antibiotics and antiviral agents. Furthermore, its use in the synthesis of agrochemicals and other specialty chemicals is increasing. Additionally, 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride can be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride can be used in the development of new catalysts and reagents for a variety of chemical processes.
properties
IUPAC Name |
5-chloro-2-fluoro-4-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2FO2S/c1-4-2-6(10)7(3-5(4)8)13(9,11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POMYQSJCYNGSIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801228574 |
Source
|
| Record name | 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801228574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride | |
CAS RN |
874801-53-3 |
Source
|
| Record name | 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=874801-53-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801228574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{4-[(Dimethylamino)methyl]-2-thienyl}ethanone](/img/structure/B1437792.png)
